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Compound of Interest

Compound Name: VU0455691

Cat. No.: B15579025 Get Quote

For researchers and scientists in the dynamic field of drug development, the responsible

management and disposal of chemical compounds are paramount to ensuring a safe and

compliant laboratory environment. This guide provides essential, step-by-step procedures for

the proper disposal of VU0455691, a selective M1 muscarinic acetylcholine receptor

antagonist. Adherence to these protocols is critical for minimizing risks to personnel and the

environment.

Understanding the Compound: VU0455691
VU0455691 is identified by the CAS number 1392443-41-2 and has the chemical formula

C₂₄H₂₅N₅O₃S.[1][2] It is a potent and selective orthosteric antagonist for the M1 muscarinic

acetylcholine receptor (mAChR), with a pIC₅₀ of 6.64 and an IC₅₀ of 0.23 µM for the human M1

receptor.[3] While specific hazard information is not readily available in public documents, its

nature as a bioactive small molecule necessitates that it be handled and disposed of as

hazardous chemical waste.

Quantitative Data Summary
Due to the limited availability of a comprehensive public Safety Data Sheet (SDS), a complete

quantitative data table on the physical and chemical properties of VU0455691 cannot be

provided. However, the following information has been identified:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15579025?utm_src=pdf-interest
https://www.benchchem.com/product/b15579025?utm_src=pdf-body
https://www.benchchem.com/product/b15579025?utm_src=pdf-body
https://www.benchchem.com/product/b15579025?utm_src=pdf-body
https://cymitquimica.com/categories/1226/neuroscience/?page=225&items=20
https://www.targetmol.com/attachment/DataSheet/9DF1444C-B8D0-4F53-8C29-2FC6ED4CB96D/T26328
https://www.medchemexpress.com/vu0455691.html
https://www.benchchem.com/product/b15579025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1392443-41-2 [1][2]

Molecular Formula C₂₄H₂₅N₅O₃S [1][2]

Molecular Weight 463.55 g/mol [2]

Biological Activity
Selective M1 mAChR

antagonist
[3]

Experimental Protocols: Proper Disposal
Procedures
In the absence of a specific, publicly available SDS for VU0455691, a conservative approach

treating the compound as hazardous waste is mandatory. The following step-by-step

procedures should be followed for its disposal.

1. Personal Protective Equipment (PPE): Before handling VU0455691 for any purpose,

including disposal, ensure appropriate PPE is worn. This includes, but is not limited to:

A laboratory coat

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

2. Waste Segregation and Collection:

Solid Waste: Collect pure VU0455691 powder and any materials grossly contaminated with it

(e.g., weighing paper, spatulas) in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing VU0455691 should be collected in a separate, sealed,

and appropriately labeled container for liquid hazardous waste. Do not mix with other waste

streams unless compatibility has been confirmed.

Contaminated Sharps: Any sharps (e.g., needles, pipette tips) contaminated with

VU0455691 must be disposed of in a designated sharps container for chemical waste.
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Contaminated Labware: Glassware and other labware that have come into contact with

VU0455691 should be decontaminated by rinsing with a suitable solvent. The rinsate must

be collected as hazardous liquid waste.

3. Container Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("VU0455691"), the CAS number (1392443-

41-2), and the approximate concentration and quantity of the waste.

Store waste containers in a designated satellite accumulation area that is secure, well-

ventilated, and away from incompatible materials.

4. Consultation with Environmental Health and Safety (EHS):

Crucially, the final disposal of VU0455691 must be coordinated through your institution's

Environmental Health and Safety (EHS) office.[4][5][6][7]

Provide the EHS office with all available information about the compound, including its name,

CAS number, and the nature of the waste generated.

The EHS office will provide specific guidance and arrange for the collection and disposal of

the waste by a licensed hazardous waste contractor.

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of VU0455691.
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VU0455691 Disposal Workflow
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Caption: Workflow for the safe disposal of VU0455691.
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In Case of Unknowns
If you encounter a substance that is not clearly labeled or if you are uncertain about its

composition, it is critical to treat it as an unknown chemical waste.[8] Do not attempt to dispose

of it through standard procedures. Immediately contact your EHS office for guidance.[4][5][7][9]

Attempting to characterize or dispose of an unknown chemical without proper protocols and

equipment can be extremely dangerous.

By following these conservative and safety-first procedures, laboratory professionals can

ensure the responsible and compliant disposal of VU0455691, contributing to a safe research

environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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